Cas no 882871-21-8 (potassium;ethyl(trifluoro)boranuide)

Potassium ethyl(trifluoro)boranuide is an organoboron reagent commonly employed in organic synthesis and cross-coupling reactions. Its key advantages include high stability under inert conditions and efficient reactivity as a nucleophilic boron source, particularly in Suzuki-Miyaura couplings. The trifluoroethyl group enhances its solubility in organic solvents, facilitating homogeneous reaction conditions. This compound is often preferred for its compatibility with sensitive substrates and mild reaction conditions, reducing unwanted side reactions. Additionally, its potassium counterion improves handling and shelf stability compared to analogous reagents with more reactive metals. Careful storage under anhydrous conditions is recommended to maintain performance.

potassium;ethyl(trifluoro)boranuide structure

882871-21-8 structure

Product Name:potassium;ethyl(trifluoro)boranuide

CAS No:882871-21-8

MF:C₂H₅BF₃K

MW:135.966

MDL:MFCD04112713

CID:2119192

PubChem ID:23668491

Update Time:2025-06-07

potassium;ethyl(trifluoro)boranuide Chemical and Physical Properties

Names and Identifiers

- potassium ethynyltrifluoroborate
- Potassium ethyltrifluoroborate
- potassium;ethyl(trifluoro)boranuide
- MDL： MFCD04112713
- Inchi： InChI=1S/C2H5BF3.K/c1-2-3(4,5)6;/h2H2,1H3;/q-1;+1
- InChI Key： GIIPADVFWNGSKY-UHFFFAOYSA-N
- SMILES： CC[B-](F)(F)F.[K+]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 1

potassium;ethyl(trifluoro)boranuide Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

potassium;ethyl(trifluoro)boranuide Pricemore >>

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